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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B121737 Get Quote

Disperse Violet 1: A Technical Safety and
Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and emergency procedures for Disperse Violet 1 (CAS No. 128-95-0). The

information is compiled from various safety data sheets and scientific reviews to ensure a

thorough understanding of the potential hazards and necessary safety measures when working

with this compound.

Chemical and Physical Properties
Disperse Violet 1, also known as 1,4-diaminoanthraquinone, is a dark violet to black solid.[1]

[2] It is primarily used as a dye, particularly in the textile industry for synthetic fibers.
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Property Value Source(s)

Chemical Formula C₁₄H₁₀N₂O₂ [1][3]

Molecular Weight 238.24 g/mol [1][3]

CAS Number 128-95-0 [1][4]

Appearance
Dark violet solid / Black

powder
[1]

Melting Point 266.9 – 267.4 °C / 270°C (lit.) [2][5]

Solubility

Water: 0.16 mg/L; Ethanol: 0.1

weight %; DMSO: 9 % (w/w).

Soluble in acetone, benzene,

and pyridine.

[2][3][5]

Vapor Pressure <1 hPa (25 °C) [2]

Density 1.456 g/cm³ [2]

Hazard Identification and Classification
Disperse Violet 1 is classified as a hazardous substance with acute oral toxicity, the potential

for skin sensitization, and the risk of organ damage through prolonged or repeated exposure.[4]

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed.[4]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[4][6]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure.[4]

GHS Pictograms:

alt text
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Signal Word: Danger

[4]### 3. Toxicological Information

Acute oral toxicity studies have been conducted on rats and mice. W[5]hile some mutagenic

activity was observed in one bacterial test, a long-term dermal application study of a hair dye

formulation containing Disperse Violet 1 was not found to be carcinogenic.

[7]| Toxicity Data | Value | Species | Source(s) | |---|---|---|---| | Acute Oral LD50 | 3.50 g/kg bw |

Female Rats | |[5] | Acute Oral LD50 | 3.30 g/kg bw | Male Rats | |[5] | Acute Oral LD50 | 820

mg/kg bw | Mice | |[5]

Experimental Protocols
Detailed experimental protocols for the toxicological studies were not fully available in the

public domain. However, summaries from regulatory bodies provide some insight into the

methodologies used.

Sub-chronic Oral Toxicity Study (Summary): A 13-week oral toxicity study was performed on

Wistar rats. The animals were administered 1,4-Diamino-anthraquinone in their diet at a

concentration of 500 ppm. Another study on Sprague-Dawley rats involved a dye formulation

containing 16% 1,4-Diamino-anthraquinone administered in the diet at concentrations of

0.01%, 0.0316%, and 0.1%. O[8]bservations included clinical signs, body weight, food

consumption, and pathological changes. No mortality was observed, though staining of the fur

was noted at mid and high doses.

[8]### 5. Safe Handling and Personal Protective Equipment (PPE)

Proper handling procedures are crucial to minimize exposure and ensure a safe working

environment.

Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood. *[9][10] Ensure

eyewash stations and safety showers are readily accessible.

[9][10]Personal Protective Equipment:

PPE Specification Purpose Source(s)

Eye/Face Protection

Tightly fitting safety

goggles with side-

shields.

To protect eyes from

dust and splashes.

Hand Protection

Chemical-resistant

gloves (e.g., nitrile

rubber).

To prevent skin

contact.

Skin and Body

Protection

Impervious clothing,

such as a lab coat.

To minimize skin

exposure.

Respiratory Protection

Use a full-face

respirator if exposure

limits are exceeded or

irritation is

experienced.

To prevent inhalation

of dust or aerosols.

General Hygiene Practices:

Avoid contact with skin, eyes, and clothing. *[11] Do not eat, drink, or smoke when using this

product. *[4] Wash hands thoroughly after handling. *[4][11] Contaminated work clothing

should not be allowed out of the workplace and should be washed before reuse.

[4][6]### 6. Emergency Procedures

Immediate and appropriate action is required in case of accidental exposure or release.

First Aid Measures:
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately.

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water. If

skin irritation or a rash occurs,

get medical help.

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

Ingestion

IF SWALLOWED: Get

emergency medical help

immediately. Rinse mouth with

water. Do NOT induce

vomiting.

Accidental Release Measures: In case of a spill, evacuate personnel to a safe area and ensure

adequate ventilation. A[9]void dust formation. U[4]se personal protective equipment. F[4]or

containment, vacuum or sweep up the material and place it into a suitable disposal container.

P[9]revent the product from entering drains.

[9]### 7. Logical Workflow for Handling a Disperse Violet 1 Spill

The following diagram illustrates the logical steps to be taken in the event of a Disperse Violet
1 spill.
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Spill Detected

Assess the Spill
(Size and Immediate Risk)

Evacuate Immediate Area

Notify Lab Supervisor / EHS

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator, Lab Coat)

Contain the Spill
(Use inert absorbent for liquids)

Clean Up Spill
(Sweep or vacuum solid, absorb liquid)

Decontaminate the Area

Dispose of Waste in a Labeled, Sealed Container

Complete Incident Report

End

Click to download full resolution via product page

Caption: Workflow for a Disperse Violet 1 spill response.
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Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated area. K[9][10]eep containers tightly closed and

locked up.

[4][9]Disposal: Dispose of contents and container to an appropriate treatment and disposal

facility in accordance with applicable laws and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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